N-[4-(4-chlorophenoxy)phenyl]-4-methoxybenzamide

• IUPAC Name: N-[4-(4-chlorophenoxy)phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C20H16ClNO3/c1-24-17-8-2-14(3-9-17)20(23)22-16-6-12-19(13-7-16)25-18-10-4-15(21)5-11-18/h2-13H,1H3,(H,22,23)
• InChI Key: HHDKGJLTSXITIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C20H16ClNO3
• Molecular Weight: 353.8 g/mol

Description

“N-[4-(4-chlorophenoxy)phenyl]-4-methoxybenzamide” is a chemical compound. Its structure suggests that it is an amide derivative, which means it contains a carbonyl group (C=O) linked to a nitrogen atom. It also contains a methoxy group (-OCH3) and a chlorophenoxy group (a benzene ring with a chlorine atom and an oxygen atom attached). The presence of these functional groups could give this compound unique chemical and physical properties.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, similar compounds are often synthesized through nucleophilic substitution reactions or condensation reactions. For instance, a halogenated salicylanilide used as an anthelmintic in sheep and cattle was synthesized in three steps from readily available 4-chlorophenol.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, including infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These techniques provide information about the types of atoms in the compound, their connectivity, and their three-dimensional arrangement.

Chemical Reactions Analysis

The chemical reactions of “this compound” would depend on its functional groups. Amides, for example, can undergo hydrolysis, reduction, and reactions with organometallic reagents. The chlorophenoxy group might undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and stability. These properties can be predicted based on the compound’s structure and confirmed through experimental analysis.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. While specific information on “N-[4-(4-chlorophenoxy)phenyl]-4-methoxybenzamide” is not available, similar compounds have shown a variety of biological activities, including antimicrobial, antiproliferative, and anthelmintic effects.

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and biological effects. Proper handling and storage are essential to minimize risks.

Future Directions

The future directions for research on “N-[4-(4-chlorophenoxy)phenyl]-4-methoxybenzamide” could include further investigation of its synthesis, characterization, and potential applications. Given the biological activities of similar compounds, it might be of interest in the fields of medicinal chemistry and drug discovery.